N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide

• IUPAC Name: N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide
• InChI: InChI=1S/C13H18N2O3/c1-9-7-10(8-18-9)13(16)15(2)11-5-4-6-14-12(11)17-3/h4-6,9-10H,7-8H2,1-3H3
• InChI Key: RACATSNWIBYKEA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CO1)C(=O)N(C)C2=C(N=CC=C2)OC
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide is an organic compound that belongs to the class of heterocyclic compounds It features a pyridine ring substituted with a methoxy group at the 2-position and an oxolane ring substituted with a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a variety of methods, including the Hantzsch pyridine synthesis, which involves the condensation of β-ketoesters with aldehydes and ammonia.

Formation of the Oxolane Ring: The oxolane ring can be synthesized via cyclization reactions involving diols and suitable electrophiles.

Carboxamide Formation: The final step involves the formation of the carboxamide group through the reaction of the oxolane derivative with an amine and a carboxylating agent such as phosgene or carbonyldiimidazole.

Industrial Production Methods

Industrial production of N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The methoxy group and other substituents on the pyridine ring can be replaced through nucleophilic or electrophilic substitution reactions, using reagents such as halogens or organometallic compounds.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogens, organometallic reagents, and other nucleophiles or electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while reduction can produce amines or alcohols. Substitution reactions can lead to a variety of substituted pyridine derivatives.

Scientific Research Applications

N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules, including natural products and polymers.

Material Science: It can be used in the development of new materials with specific electronic, optical, or mechanical properties.

Biological Research: The compound can be used in studies investigating the biological activity of pyridine derivatives, including their interactions with enzymes and receptors.

Mechanism of Action

The mechanism of action of N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and carboxamide groups can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxypyridin-3-yl)pivalamide
• N-(2,5-dibromopyridin-3-yl)pivalamide
• N-(2-bromopyridin-3-yl)pivalamide

Uniqueness

N-(2-methoxypyridin-3-yl)-N,5-dimethyloxolane-3-carboxamide is unique due to the presence of both the methoxypyridine and oxolane carboxamide moieties, which confer distinct chemical and biological properties. This combination allows for versatile applications in various fields, distinguishing it from other similar compounds that may lack one or more of these functional groups.